molecular formula C19H13Cl2O2P B8534929 2,6-Dichlorobenzoyl diphenylphosphine oxide CAS No. 75980-62-0

2,6-Dichlorobenzoyl diphenylphosphine oxide

Cat. No. B8534929
CAS RN: 75980-62-0
M. Wt: 375.2 g/mol
InChI Key: JLLAWIKMLAQZCZ-UHFFFAOYSA-N
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Description

2,6-Dichlorobenzoyl diphenylphosphine oxide is a useful research compound. Its molecular formula is C19H13Cl2O2P and its molecular weight is 375.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,6-Dichlorobenzoyl diphenylphosphine oxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-Dichlorobenzoyl diphenylphosphine oxide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

75980-62-0

Product Name

2,6-Dichlorobenzoyl diphenylphosphine oxide

Molecular Formula

C19H13Cl2O2P

Molecular Weight

375.2 g/mol

IUPAC Name

(2,6-dichlorophenyl)-diphenylphosphorylmethanone

InChI

InChI=1S/C19H13Cl2O2P/c20-16-12-7-13-17(21)18(16)19(22)24(23,14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-13H

InChI Key

JLLAWIKMLAQZCZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C(=O)C3=C(C=CC=C3Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 15 g (0.04 mol) of α-hydroxy-(2,6-dichorobenzyl)-diphenyl phosphine oxide and 0.4 g (1.5 mmol) of vanadyl(IV) bis-acetylacetonate in 100 g of chlorobenzene there were added 12.9 g (0.1 mol) 70 wt % strength aqueous tert-butylhydroperoxide, and the mixture was kept at 70° C. for 5 h. The product was isolated by crystallization. Yield: 64%, mp 156°-158° C.
Name
α-hydroxy-(2,6-dichorobenzyl)-diphenyl phosphine oxide
Quantity
15 g
Type
reactant
Reaction Step One
[Compound]
Name
vanadyl(IV)
Quantity
0.4 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
100 g
Type
solvent
Reaction Step One

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